Cas no 143327-83-7 (Carbamic acid,N-[(1S)-1-ethynyl-3-methylbutyl]-, 1,1-dimethylethyl ester)

Carbamic acid,N-[(1S)-1-ethynyl-3-methylbutyl]-, 1,1-dimethylethyl ester structure
143327-83-7 structure
Product Name:Carbamic acid,N-[(1S)-1-ethynyl-3-methylbutyl]-, 1,1-dimethylethyl ester
CAS No:143327-83-7
MF:C12H21NO2
MW:211.30064368248
CID:108289
PubChem ID:45092127
Update Time:2025-04-18

Carbamic acid,N-[(1S)-1-ethynyl-3-methylbutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-[(1S)-1-ethynyl-3-methylbutyl]-, 1,1-dimethylethyl ester
    • CS-0437016
    • 143327-83-7
    • AKOS040766051
    • tert-Butyl (S)-(5-methylhex-1-yn-3-yl)carbamate
    • tert-butyl N-[(3S)-5-methylhex-1-yn-3-yl]carbamate
    • Inchi: 1S/C12H21NO2/c1-7-10(8-9(2)3)13-11(14)15-12(4,5)6/h1,9-10H,8H2,2-6H3,(H,13,14)/t10-/m1/s1
    • InChI Key: CMYNZXXEAUNNLO-SNVBAGLBSA-N
    • SMILES: O(C(N[C@H](C#C)CC(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 211.157
  • Monoisotopic Mass: 211.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2
  • XLogP3: 2.8
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